Castor oil, hydrogenated
Overview
Description
Hydrogenated Castor Oil, also known as castor wax, is derived from castor beans . The refined castor oil is hydrogenated, which stabilizes it and increases its melting point . It is a solid at room temperature and is insoluble in water . It’s a white, waxy substance entirely devoid of smell or taste .
Synthesis Analysis
Castor oil is a natural vegetable oil obtained from the seeds of the castor plant. Hydrogenated castor oil is created by adding hydrogen to castor oil in a process called hydrogenation . This process alters the chemical structure of the oil . A catalytic transfer hydrogenation of castor oil using glycerol-based is a process of adding hydrogen to the castor oil to produce hydrogenated castor oil with the addition of 10% Pd/C as the catalyst and glycerol as a hydrogen donor .Molecular Structure Analysis
The oil is a mixture of saturated and unsaturated fatty acid esters linked to a glycerol . The presence of a hydroxyl group, a double bond, carboxylic group, and a long chain hydrocarbon in ricinoleic acid (a major component of the oil), offer several possibilities of transforming it into a variety of materials .Chemical Reactions Analysis
The chemistry of castor oil is mainly centered on ricinoleic acid due to its high content in the oil and the presence of the three functional groups in the acid . The carboxylic group can lead to a wide range of esterification products while the single point of unsaturation can be altered by hydrogenation, epoxidation, or vulcanization . The hydroxyl functional group at carbon-12, can be acetylated, alkoxylated, or removed by dehydration to increase the unsaturation of the oil .Physical and Chemical Properties Analysis
Hydrogenated Castor Oil is a solid at room temperature and is insoluble in water . The oil becomes highly viscous and gives it a wax-like consistency due to the exposure to hydrogen .Scientific Research Applications
Analytical Method Optimization for Fatty Acids in Hydrogenated Castor Oil : Schneider et al. (2004) optimized the analytical conditions for determining the partially hydrogenated products of castor oil, highlighting the importance of analytical methods in understanding the composition of hydrogenated castor oil (Schneider et al., 2004).
Educational Applications in Organic Chemistry : Alwaseem et al. (2014) developed a laboratory experiment for undergraduate organic chemistry students, focusing on the catalytic transfer hydrogenation of castor oil. This demonstrates the educational value of hydrogenated castor oil in academic settings (Alwaseem et al., 2014).
Hydrogenation Using Catalytic Transfer with Limonene : Martinelli et al. (2005) investigated hydrogenation of castor oil using a system with limonene as the hydrogen donor, showcasing an environmentally friendly approach to modifying castor oil (Martinelli et al., 2005).
Glycerol-Based Catalytic Transfer Hydrogenation : Amin et al. (2020) explored a glycerol-based process for hydrogenating castor oil, contributing to the development of greener and more sustainable chemical processes (Amin et al., 2020).
Safety Evaluation for Oral Nanoemulsion Formulation : Rachmawati et al. (2017) evaluated the safety of PEG-40 hydrogenated castor oil as a surfactant in oral nanoemulsion, indicating its potential in pharmaceutical applications (Rachmawati et al., 2017).
Allergy Studies Related to Cosmetics and Pharmaceuticals : Verheyden et al. (2017) investigated allergic contact dermatitis from cosmetics containing castor oil and its derivatives, including hydrogenated castor oil. This research is crucial for understanding the allergenic potential of these substances in consumer products (Verheyden et al., 2017).
Castor Oil Derivatives in Lubricating Greases and Cosmetics : Hurd (1996) discussed the use of hydrogenated castor oil and its derivatives in lubricating greases and cosmetics, highlighting its industrial applications (Hurd, 1996).
Pharmacokinetics of Drug Delivery Systems : Xie et al. (2010) formulated praziquantel-loaded hydrogenated castor oil solid lipid nanoparticles to enhance drug bioavailability, showing its application in enhancing the effectiveness of pharmaceuticals (Xie et al., 2010).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2,3-bis(12-hydroxyoctadecanoyloxy)propyl 12-hydroxyoctadecanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C57H110O9/c1-4-7-10-31-40-51(58)43-34-25-19-13-16-22-28-37-46-55(61)64-49-54(66-57(63)48-39-30-24-18-15-21-27-36-45-53(60)42-33-12-9-6-3)50-65-56(62)47-38-29-23-17-14-20-26-35-44-52(59)41-32-11-8-5-2/h51-54,58-60H,4-50H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCOXQTXVACYMLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(CCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCC(CCCCCC)O)OC(=O)CCCCCCCCCCC(CCCCCC)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C57H110O9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3051701 | |
Record name | 1,2,3-Propanetriyl tris(12-hydroxyoctadecanoate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3051701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
939.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [BASF MSDS] | |
Record name | Castor oil, hydrogenated | |
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CAS No. |
139-44-6, 8001-78-3 | |
Record name | Trihydroxystearin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=139-44-6 | |
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Record name | Glyceryl tris(12-hydroxystearate) | |
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Record name | Castor oil, hydrogenated [NF] | |
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Record name | Thixin R | |
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Record name | Octadecanoic acid, 12-hydroxy-, 1,1',1''-(1,2,3-propanetriyl) ester | |
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Record name | 1,2,3-Propanetriyl tris(12-hydroxyoctadecanoate) | |
Source | EPA DSSTox | |
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Record name | Castor oil, hydrogenated | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.029.356 | |
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Record name | 1,2,3-propanetriyl tris(12-hydroxyoctadecanoate) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.877 | |
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Record name | TRIHYDROXYSTEARIN | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Feasible Synthetic Routes
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